Cas no 1538788-19-0 (2-(3,4-dimethoxyphenyl)methyl-2-methylbutanoic acid)

• Product Name: 2-(3,4-dimethoxyphenyl)methyl-2-methylbutanoic acid
• CAS No: 1538788-19-0
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 5451804
• PubChem ID: 79425711
• Update Time: 2025-05-23

2-(3,4-dimethoxyphenyl)methyl-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-dimethoxyphenyl)methyl]-2-methylbutanoi c acid
• 2-(3,4-dimethoxyphenyl)methyl-2-methylbutanoic acid

• Inchi： 1S/C14H20O4/c1-5-14(2,13(15)16)9-10-6-7-11(17-3)12(8-10)18-4/h6-8H,5,9H2,1-4H3,(H,15,16)
• InChI Key： OWCDGVGGSWZZNV-UHFFFAOYSA-N
• SMILES： C(C)(CC)(C(=O)O)CC1C=CC(OC)=C(OC)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(3,4-dimethoxyphenyl)methyl-2-methylbutanoic acid

Introduction to 2-(3,4-dimethoxyphenyl)methyl-2-methylbutanoic acid (CAS No. 1538788-19-0) and Its Emerging Applications in Chemical Biology

The compound 2-(3,4-dimethoxyphenyl)methyl-2-methylbutanoic acid, identified by the CAS number 1538788-19-0, represents a structurally intriguing molecule with significant potential in the realm of chemical biology and drug discovery. Its unique pharmacophore, comprising a dimethoxyphenyl moiety linked to a branched alkyl chain terminated by a carboxylic acid group, positions it as a versatile scaffold for exploring novel therapeutic interactions.

Recent advancements in medicinal chemistry have underscored the importance of polyphenolic derivatives in modulating biological pathways. The presence of dimethoxyphenyl in this compound not only imparts favorable electronic properties but also suggests potential interactions with enzymes and receptors involved in inflammatory and metabolic processes. This has prompted extensive research into its derivatives as candidates for treating conditions such as neurodegeneration and metabolic disorders.

In particular, the carboxylic acid functionality at the terminal position of the methyl-2-methylbutanoic acid backbone offers opportunities for further derivatization, enabling the synthesis of amides, esters, and other bioactive molecules. Such modifications are critical for optimizing pharmacokinetic profiles and enhancing target specificity. For instance, studies have demonstrated that incorporating this motif into small-molecule inhibitors can lead to improved binding affinities and reduced off-target effects.

The growing interest in 2-(3,4-dimethoxyphenyl)methyl-2-methylbutanoic acid has been fueled by its reported biological activities. Preclinical investigations have highlighted its potential as an anti-inflammatory agent, with preliminary data suggesting that it may inhibit key pro-inflammatory cytokines such as TNF-α and IL-6. These findings align with the broader trend toward developing therapeutics that leverage natural product-inspired scaffolds.

Moreover, the structural features of this compound make it an attractive candidate for investigating its role in modulating lipid metabolism. The dimethoxyphenyl group is known to exhibit interactions with PPAR receptors, which are central regulators of fatty acid oxidation and glucose homeostasis. This has opened avenues for exploring its potential in managing metabolic syndromes, including type 2 diabetes and hyperlipidemia.

Recent synthetic breakthroughs have enabled the efficient preparation of this compound via multi-step organic transformations. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core phenylalkanoic acid scaffold with high regioselectivity. These advances not only facilitate large-scale production but also allow for rapid screening of analogs with modified side chains or substituents.

The pharmaceutical industry has taken note of these developments, with several companies investing in libraries of derivatives based on this motif. High-throughput screening (HTS) campaigns have identified promising lead compounds that exhibit enhanced bioactivity while maintaining favorable pharmacokinetic properties. Such efforts are crucial for translating preclinical findings into viable drug candidates.

From a chemical biology perspective, understanding the mechanistic basis of 2-(3,4-dimethoxyphenyl)methyl-2-methylbutanoic acid's actions is paramount. Computational modeling techniques, including molecular docking and dynamic simulations, have been instrumental in predicting how this molecule interacts with biological targets at an atomic level. These studies provide insights into binding modes and allosteric effects that could guide future design iterations.

The versatility of this compound also extends to its application as a building block for more complex structures. By integrating it into larger molecules or peptidomimetics, researchers aim to create hybrid entities that combine multiple biological activities simultaneously—a strategy known as polypharmacology. Such approaches hold promise for addressing multifaceted diseases like cancer or neurodegenerative disorders.

Environmental considerations have not been overlooked in the development of this compound. Green chemistry principles have been applied to streamline synthetic routes, minimizing waste generation and reducing reliance on hazardous reagents. This aligns with global efforts to promote sustainable pharmaceutical manufacturing practices while maintaining high standards of efficacy and safety.

In conclusion,2-(3,4-dimethoxyphenyl)methyl-2-methylbutanoic acid (CAS No. 1538788-19-0) stands out as a structurally compelling entity with broad applications across chemical biology and drug discovery landscapes. Its unique combination of pharmacophoric elements continues to inspire innovation through both experimental synthesis and computational exploration—underscoring its significance as a cornerstone molecule in modern medicinal chemistry research.